Cas no 604003-01-2 (Pentanedioic acid, 2-[[hydroxy(3-phenylpropoxy)phosphinyl]methyl]-)

• Product Name: Pentanedioic acid, 2-[[hydroxy(3-phenylpropoxy)phosphinyl]methyl]-
• CAS No: 604003-01-2
• MF: C₁₅H₂₁O₇P
• MW: 344.296806097031
• CID: 1619789
• PubChem ID: 18791102
• Update Time: 2025-04-21

Pentanedioic acid, 2-[[hydroxy(3-phenylpropoxy)phosphinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-[[hydroxy(3-phenylpropoxy)phosphinyl]methyl]-
• 2-[[hydroxy(3-phenylpropoxy)phosphoryl]methyl]pentanedioic acid
• DTXSID50596307
• 2-{[Hydroxy(3-phenylpropoxy)phosphoryl]methyl}pentanedioic acid
• SCHEMBL8053977
• 604003-01-2

• Inchi： 1S/C15H21O7P/c16-14(17)9-8-13(15(18)19)11-23(20,21)22-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： SZCDXRVHERMEJU-UHFFFAOYSA-N
• SMILES： P(CC(C(=O)O)CCC(=O)O)(=O)(O)OCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.10253
• Monoisotopic Mass: 344.10249000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.13